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Cat. No.: B029802 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Methoxyphenethyl alcohol, with the chemical formula C9H12O2, is an aromatic alcohol that

has garnered interest in various scientific fields. It is a naturally occurring compound, identified

as a major component in the scent of certain plants like Amorphophallus albispathus.[1] This

guide provides a comprehensive overview of its chemical and physical properties, common

synthesis routes, and its established biological activities. A key focus is placed on its role as an

inhibitor of macromolecular synthesis in prokaryotic systems and its utility as a versatile

building block in organic synthesis, particularly in the context of drug discovery and

development. Detailed experimental methodologies and data are presented to facilitate further

research and application of this compound.

Chemical and Physical Properties
4-Methoxyphenethyl alcohol is a solid at room temperature with a low melting point.[2] Its

physical and chemical characteristics are summarized in the table below, providing essential

data for its handling, storage, and application in experimental settings.
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Property Value Reference

Molecular Formula C9H12O2 [2]

Molecular Weight 152.19 g/mol [2]

CAS Number 702-23-8 [2]

Appearance White to light yellow solid [3]

Melting Point 26-28 °C [2]

Boiling Point 334-336 °C [2]

Density 1.113 g/mL at 25 °C (lit.)

Flash Point 113 °C (235.4 °F) - closed cup

Solubility
Soluble in DMSO and

Methanol

InChI Key
AUWDOZOUJWEPBA-

UHFFFAOYSA-N
[2]

SMILES COc1ccc(CCO)cc1 [2]

Synthesis of 4-Methoxyphenethyl Alcohol
The synthesis of 4-Methoxyphenethyl alcohol can be achieved through various chemical

routes. The most common laboratory methods involve the reduction of a corresponding ketone

or the reduction of a carboxylic acid derivative.

Synthesis via Reduction of 4'-Methoxyacetophenone
A prevalent method for synthesizing 4-Methoxyphenethyl alcohol is the reduction of 4'-

methoxyacetophenone. This can be accomplished using various reducing agents. A biocatalytic

approach offers a stereoselective route to specific enantiomers.
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Synthesis via Reduction of 4'-Methoxyacetophenone
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Caption: Synthesis of 4-Methoxyphenethyl alcohol.

Experimental Protocol: Biocatalytic Reduction of 4'-Methoxyacetophenone

This protocol outlines a general procedure for the enantioselective reduction using a whole-cell

biocatalyst, such as Saccharomyces uvarum or immobilized Trigonopsis variabilis.[2]

Culture Preparation: Cultivate the selected yeast strain in an appropriate growth medium

until it reaches the mid-logarithmic phase of growth.

Cell Harvesting and Immobilization (if applicable): Harvest the cells by centrifugation. For

immobilized systems, entrap the cells in a suitable matrix like calcium alginate.

Bioreduction Reaction:

Prepare a reaction mixture containing a suitable buffer (e.g., phosphate buffer, pH 6.0-

8.5).

Add 4'-methoxyacetophenone as the substrate. The concentration may need optimization

but is typically in the millimolar range.

Introduce the whole cells or immobilized biocatalyst to the reaction mixture.

Incubate the reaction at a controlled temperature (e.g., 25-30 °C) with agitation.
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Reaction Monitoring and Product Extraction:

Monitor the progress of the reaction by techniques such as HPLC or GC to determine the

conversion of the substrate and the enantiomeric excess of the product.

Upon completion, extract the product from the aqueous phase using an organic solvent

like ethyl acetate.

Purification: Purify the extracted 4-Methoxyphenethyl alcohol using column

chromatography on silica gel.

Synthesis via Reduction of 4-Methoxyphenylacetic Acid
Another common synthetic route is the reduction of 4-methoxyphenylacetic acid or its ester

derivatives. This typically requires a strong reducing agent like lithium aluminum hydride

(LiAlH4).

Synthesis via Reduction of 4-Methoxyphenylacetic Acid
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Caption: Synthesis from 4-Methoxyphenylacetic Acid.

Experimental Protocol: Reduction of 4-Methoxyphenylacetic Acid with LiAlH4

Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere (e.g., nitrogen or

argon), suspend lithium aluminum hydride in anhydrous tetrahydrofuran (THF).
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Addition of Reactant: Dissolve 4-methoxyphenylacetic acid in anhydrous THF and add it

dropwise to the LiAlH4 suspension at 0 °C.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and then heat to reflux for several hours until the reaction is complete

(monitored by TLC).

Quenching: Cool the reaction mixture to 0 °C and cautiously quench the excess LiAlH4 by

the sequential dropwise addition of water, followed by a 15% aqueous solution of sodium

hydroxide, and then more water.

Workup and Extraction: Filter the resulting solid and wash it with THF. Combine the organic

filtrates and dry them over anhydrous sodium sulfate.

Purification: Remove the solvent under reduced pressure, and purify the crude product by

column chromatography on silica gel to yield 4-Methoxyphenethyl alcohol.

Biological Activity: Inhibition of Macromolecular
Synthesis
4-Methoxyphenethyl alcohol has been shown to inhibit the synthesis of protein, RNA, and

DNA in Escherichia coli.[1] While the precise mechanism for the 4-methoxy derivative is not

fully elucidated, studies on the parent compound, phenethyl alcohol, suggest that it disrupts the

cell membrane's permeability, which in turn leads to a cascade of inhibitory effects on cellular

processes.[4][5] The inhibition of DNA synthesis is thought to be a primary and selective effect.
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Proposed Mechanism of Action in E. coli
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Caption: Inhibition of Macromolecular Synthesis in E. coli.

Experimental Protocol: Determination of Macromolecular Synthesis Inhibition

This protocol provides a general framework for assessing the inhibitory effects of 4-
Methoxyphenethyl alcohol on DNA, RNA, and protein synthesis in E. coli using radiolabeled

precursors.

Bacterial Culture: Grow E. coli in a minimal medium to the early logarithmic phase.

Treatment: Divide the culture into experimental and control groups. Add 4-
Methoxyphenethyl alcohol (at various concentrations) to the experimental cultures.

Radiolabeling: To measure the synthesis of specific macromolecules, add the following

radiolabeled precursors to aliquots of the cultures at different time points after treatment:
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DNA Synthesis: [³H]Thymidine

RNA Synthesis: [³H]Uridine

Protein Synthesis: [³⁵S]Methionine or [³H]Leucine

Incorporation Assay:

After a short incubation period with the radiolabel, stop the incorporation by adding cold

trichloroacetic acid (TCA).

Collect the precipitated macromolecules on glass fiber filters.

Wash the filters extensively with cold TCA and ethanol to remove unincorporated

radiolabels.

Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

Data Analysis: Compare the amount of incorporated radioactivity in the treated samples to

the control samples to determine the percentage of inhibition of DNA, RNA, and protein

synthesis.

Applications in Drug Development and Organic
Synthesis
4-Methoxyphenethyl alcohol serves as a valuable building block in organic synthesis due to

its reactive hydroxyl group and the potential for electrophilic substitution on the aromatic ring.[6]

Its structural motif is present in various biologically active molecules.

Pharmaceutical Intermediates: It can be used as a precursor for the synthesis of more

complex molecules with potential therapeutic applications. For instance, it can be a starting

material for the preparation of certain alkaloids and other heterocyclic compounds.

Fragrance and Flavor Industry: Due to its pleasant aroma, it finds applications in the

fragrance and flavor industry.
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Protecting Group Chemistry: The 4-methoxybenzyl (PMB) group, derived from the related 4-

methoxybenzyl alcohol, is a widely used protecting group for alcohols in multi-step organic

synthesis.[6] While 4-Methoxyphenethyl alcohol itself is not the direct protecting group, its

structural elements are relevant to this area of chemistry.

Role as a Synthetic Building Block
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Caption: Synthetic utility of 4-Methoxyphenethyl alcohol.

Safety and Handling
4-Methoxyphenethyl alcohol should be handled with appropriate safety precautions in a

laboratory setting. It is advisable to consult the Safety Data Sheet (SDS) before use.

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses, and a lab

coat.
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Handling: Avoid contact with skin and eyes. Avoid inhalation of dust. Use in a well-ventilated

area.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.

Conclusion
4-Methoxyphenethyl alcohol is a compound with significant potential in both biological

research and synthetic chemistry. Its ability to inhibit macromolecular synthesis in bacteria

warrants further investigation for potential antimicrobial applications. Furthermore, its utility as a

versatile chemical intermediate makes it a valuable tool for medicinal chemists and

professionals in drug development. The experimental protocols and data presented in this

guide are intended to provide a solid foundation for future research and innovation involving

this multifaceted molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula-c9h12o2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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